1-Benzyl-3-methylpiperidin-4-ol

• IUPAC Name: 1-benzyl-3-methylpiperidin-4-ol
• InChI: InChI=1S/C13H19NO/c1-11-9-14(8-7-13(11)15)10-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
• InChI Key: FMHMBUYJMBGGPO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1O)CC2=CC=CC=C2
• Molecular Formula: C13H19NO
• DSSTOX Substance ID: DTXSID50544989
• Molecular Weight: 205.30 g/mol
• CAS RN: 91600-19-0

Description

1-Benzyl-3-methylpiperidin-4-ol is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications. The CAS Number is 91600-19-0 and its molecular weight is 205.3.

Synthesis Analysis

The synthesis of 1-Benzyl-3-methylpiperidin-4-ol involves complex methodologies. There is an urgent need for simpler, energy economical, financially cheaper, and environmentally friendly processes for its preparation. The synthesis routes of this compound, along with experiment details and outcomes, can be found in various resources.

Molecular Structure Analysis

The linear formula of 1-Benzyl-3-methylpiperidin-4-ol is C13H19NO. The molecular structure of this compound is crucial for understanding its properties and potential applications.

Chemical Reactions Analysis

1-Benzyl-3-methylpiperidin-4-ol can undergo a variety of chemical reactions, making it an ideal building block for the synthesis of dyes and pigments with specific properties. The ability to participate in diverse chemical reactions enhances its potential for various applications.

Physical And Chemical Properties Analysis

1-Benzyl-3-methylpiperidin-4-ol is a solid or semi-solid or lump or liquid at room temperature. The compound should be stored in a dry room at normal temperature.

Scientific Research Applications

Antibacterial Evaluation

1-Benzyl-3-methylpiperidin-4-ol derivatives have been synthesized and evaluated for their antibacterial properties. For instance, derivatives incorporating 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities showed significant antibacterial results (Aziz‐ur‐Rehman et al., 2017).

Stereochemistry and Synthesis

The compound has been used in the study of stereochemistry and synthesis of diastereoisomeric compounds. Research into the synthesis and stereochemistry of diastereoisomeric 1,3-dimethylpiperidin-4-ols, which are related to 1-Benzyl-3-methylpiperidin-4-ol, has been conducted to understand their configurations and preferred conformations (A. Casy & W. Jeffery, 1972).

Chemical Structure and Affinity Studies

Studies have explored the relationships between the chemical structure of compounds like 1-Benzyl-3-methylpiperidin-4-ol and their affinity for certain biological receptors. This research has implications in understanding how structural changes in these compounds affect their biological activity (F.B. ABRAMSON et al., 1974).

Synthesis of Polycyclic Indole Derivatives

1-Benzyl-3-methylpiperidin-4-ol has been used in acid-catalyzed reactions to synthesize new classes of polycyclic indole derivatives. This research contributes to the development of new compounds with potential applications in various fields of chemistry (H. Walter et al., 1993).

Synthesis of Diastereoisomeric Compounds

Research has also been conducted on the synthesis of diastereoisomeric 3-methyl-4-phenylpiperidin-4-ols, which involves 1-Benzyl-3-methylpiperidin-4-ol. This includes studies on the configuration of these diastereoisomers and related N-benzyl displacement reactions (A. Casy et al., 1967).

Lewis Acid-Catalyzed Reactions

The compound has been used in Lewis acid-catalyzed reactions, specifically in the synthesis of trans-3-amino-1-benzylpiperidin-4-ols, showcasing its utility in organic synthesis and potential applications in medicinal chemistry (G. Grishina et al., 2017).

Safety and Hazards

The safety information for 1-Benzyl-3-methylpiperidin-4-ol includes a GHS07 pictogram and a warning signal word. The hazard statements include H302-H315-H319-H335. Precautionary measures include P261-P305+P351+P338.

Synthesis routes and methods I

Procedure details

A solution (15 ml) of 3.98 g of 1-benzyl-3-methyl-4-piperidone in diethyl ether was added to a suspension (10 ml) of 0.78 g of aluminum lithium hydride in diethyl ether in an ice bath, and the solution was heated under ref lux for 3 hours. Water was added to the solution, and the solution was extracted with ethyl acetate, and the organic layer was washed with saturated aqueous solution of hydrogen chloride. The solution was dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified with silica gel column chromatography, and from the fractions eluted with chloroform-methanol (19:1 v/v) was obtained 2.76 g of 1-benzyl-4-hydroxy-3-methylpiperidine, which was an oily product (yield: 69%).

Synthesis routes and methods II

Procedure details

Subsequently, 3.13 g of the 1-benzyl-3-methyl-4-piperidone obtained above was dissolved in 6 ml of ether. The solution was added dropwise to a suspension of 0.44 g of lithium aluminum hydride in 25 ml of ether over 5 minutes while maintaining the temperature at 24°-27° C. Then, the mixture was stirred at 25° C. for 10 minutes, and, 5 ml of water was added thereto under ice-cooling. The mixture was extracted with 30 ml of ether four times. The ether layer was washed with water, dried over anhydrous sodium sulfate and concentrated to obtain 3.17 g of an oily matter of 1-benzyl-4-hydroxy-3-methylpiperidine.

Synthesis routes and methods III

Procedure details

Suspend lithium aluminum hydride (0.76 g, 20.0 mmol) in dry tetrahydrofuran (10 mL) and cool to 0° C. Add, dropwise with stirring, 1-benzyl-3-methyl-piperidin-4-one (4.06 g, 20.0 mmol) in tetrahydrofuran (20 mL). After 1 hr., quench with saturated potassium sodium tartrate solution. After 20 min., extract with ethyl acetate (2×100 mL), wash the combined organic layers with aqueous NaCl solution (100 mL), dry over sodium sulfate, filter, and concentrate to obtain the title compound (4.15 g, >100%). Mass spectrum (electrospray): m/z=206.1 (M+1).

Synthesis routes and methods IV

Procedure details

Benzyl-3- methyl-piperidin-4-one (2.0 g, 10 mmol) was dissolved in MeOH (10 ml), cooled to 0° C. and sodium borohydride (0.2 g, 5 mmol) was added portionwise. The reaction was allowed to reach room temperature and stirred overnight after which time the solvent was removed under vacuum, the residue redissolved in CH2Cl2, washed with water, dried (Na2SO4) and concentrated to afford the title compound (2.1 g, quant), a 3:1 mixture of diasteriomers (trans:cis) as gum. MS: 206.2 (MH+).